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Compound of Interest

Compound Name: Dabigatran-13C,d3

Cat. No.: B10824232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Dabigatran-13C,d3 for research purposes. It includes a comparative summary of commercial

suppliers and a detailed experimental protocol for its application as an internal standard in the

quantification of dabigatran using Liquid Chromatography-Mass Spectrometry (LC-MS).

Commercial Suppliers of Dabigatran-13C,d3
Dabigatran-13C,d3 is available from several commercial suppliers as a stable isotope-labeled

internal standard for use in bioanalytical and pharmacokinetic studies. The following table

summarizes the key quantitative data from various suppliers. Please note that pricing and

availability are subject to change and should be confirmed directly with the supplier.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Available
Quantitie
s

Cayman

Chemical
17133

2967480-

55-1

C₂₄[¹³C]H₂₂

D₃N₇O₃
475.5

≥99%

deuterated

forms (d₁-

d₃)

Contact for

details

Simson

Pharma

Limited

D200141 N/A
C₂₄¹³CH₂₂

D₃N₇O₃
475.52

Certificate

of Analysis

provided

Custom

Synthesis

TargetMol

TMIH-0174

(for

Dabigatran

-d3)

1246817-

44-6 (for

Dabigatran

-d3)

C₂₅H₂₂D₃N

₇O₃
474.5 >90% 1 mg, 5 mg

MedChem

Express

HY-

10163S3
N/A

C₂₄¹³CH₂₂

D₃N₇O₃
475.52 N/A

Contact for

details

A2B Chem BH60210
2967480-

55-1

C₂₅H₂₂D₃N

₇O₃
N/A 99%

Contact for

details

Immunoma

rt

HY-

10163S3-

1mg

N/A
C₂₄¹³CH₂₂

D₃N₇O₃
475.52 N/A

Currently

out of stock

Application as an Internal Standard in LC-MS/MS
Analysis
Dabigatran-13C,d3 is primarily utilized as an internal standard (IS) for the accurate

quantification of dabigatran in biological matrices such as human plasma.[1] The stable isotope

label ensures that the internal standard has nearly identical chemical and physical properties to

the analyte, but with a different mass-to-charge ratio (m/z), allowing for its distinct detection by

a mass spectrometer.[1][2] This co-elution and similar ionization efficiency help to correct for

variations in sample preparation and instrument response.
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Experimental Protocol: Quantification of Dabigatran in
Human Plasma
The following is a representative LC-MS/MS protocol synthesized from published

methodologies for the determination of dabigatran in human plasma.[1][3]

1. Materials and Reagents:

Dabigatran reference standard

Dabigatran-13C,d3 (Internal Standard)

Human plasma (blank)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Ammonium formate

Water, deionized or HPLC grade

2. Preparation of Stock and Working Solutions:

Dabigatran Stock Solution (1 mg/mL): Accurately weigh and dissolve dabigatran reference

standard in methanol.

Dabigatran-13C,d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Dabigatran-
13C,d3 in methanol.

Working Solutions: Prepare serial dilutions of the dabigatran stock solution in a mixture of

methanol and water to create calibration standards. Prepare a working solution of the

internal standard.

3. Sample Preparation (Protein Precipitation):
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To 100 µL of plasma sample (calibration standard, quality control, or unknown sample), add

20 µL of the Dabigatran-13C,d3 working solution and vortex briefly.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid

chromatography (HPLC/UPLC) system.

Column: A C18 reverse-phase column (e.g., 150 mm × 4.6 mm, 5 µm particle size).[1]

Mobile Phase: A gradient of 2 mM ammonium formate in water and a mixture of methanol

and acetonitrile (e.g., 20:40:40 v/v/v of 2 mM ammonium formate:methanol:acetonitrile).[1]

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple

Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+).[3]

5. Mass Spectrometry Parameters:

Ion Transitions (m/z):

Dabigatran: Precursor ion 472.20 → Product ion 289.10.[1]
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Dabigatran-13C,d3 (as a proxy for Dabigatran-13C6): Precursor ion 478.20 → Product

ion 295.20.[1]

Ion Source Parameters: Optimize parameters such as ion spray voltage, source

temperature, and gas flows for maximum signal intensity.

6. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of dabigatran to Dabigatran-
13C,d3 against the concentration of the calibration standards.

Determine the concentration of dabigatran in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizing the Experimental Workflow
The following diagrams illustrate the key processes involved in the quantification of dabigatran

using Dabigatran-13C,d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10824232?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/376182696_LC-MSMS_Bioanalytical_Approach_for_the_Quantitative_Analysis_of_Dabigatran_in_Biological_Fluids
https://www.medchemexpress.com/dabigatran-13c-d3.html
https://pubmed.ncbi.nlm.nih.gov/34175734/
https://pubmed.ncbi.nlm.nih.gov/34175734/
https://pubmed.ncbi.nlm.nih.gov/34175734/
https://www.benchchem.com/product/b10824232#commercial-suppliers-and-availability-of-dabigatran-13c-d3-for-research-purposes
https://www.benchchem.com/product/b10824232#commercial-suppliers-and-availability-of-dabigatran-13c-d3-for-research-purposes
https://www.benchchem.com/product/b10824232#commercial-suppliers-and-availability-of-dabigatran-13c-d3-for-research-purposes
https://www.benchchem.com/product/b10824232#commercial-suppliers-and-availability-of-dabigatran-13c-d3-for-research-purposes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10824232?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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